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Introduction

Methylenebis(chlorodimethyl)silane, also known as bis(chlorodimethylsilyl)methane, is a

bifunctional organosilicon compound with the chemical formula C5H14Cl2Si2.[1] Its unique

structure, featuring two chlorodimethylsilyl groups linked by a methylene bridge, presents

intriguing possibilities for applications in materials science, primarily as a crosslinking agent

and a precursor for novel silicon-containing polymers. The presence of two reactive chlorosilyl

groups allows for the formation of stable siloxane bonds, enabling the creation of tailored

polymeric architectures with enhanced thermal and mechanical properties. This technical guide

provides an in-depth overview of the synthesis, properties, and potential applications of

methylenebis(chlorodimethyl)silane for researchers, scientists, and professionals in drug

development and materials science.

Physicochemical Properties
Methylenebis(chlorodimethyl)silane is a specialty silane that is noted to be challenging to

synthesize, positioning it primarily as a lab-scale product.[2] Its fundamental properties are

summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1596193?utm_src=pdf-interest
https://webbook.nist.gov/cgi/inchi?ID=C5357380&Mask=80
https://www.cfsilicones.com/products/bis-chlorodimethylsilyl-methane-cas-5357-38-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 5357-38-0 [2][3]

Molecular Formula C5H14Cl2Si2 [1]

Molecular Weight 201.242 g/mol [1]

Synonyms

Bis(chlorodimethylsilyl)methan

e,

Chloro[[chloro(dimethyl)silyl]m

ethyl]dimethylsilane

[1]

Synthesis
While detailed, high-yield synthesis protocols for methylenebis(chlorodimethyl)silane are not

widely published, a plausible synthetic pathway can be conceptualized based on established

organosilicon chemistry. A potential route involves the reaction of a di-Grignard reagent derived

from dichloromethane with an excess of dichlorodimethylsilane. This approach, however, is

likely to be complicated by side reactions and purification challenges, contributing to the

compound's limited commercial availability.[2]

A generalized workflow for a potential laboratory-scale synthesis is outlined below.

Dichloromethane (CH2Cl2)

Bis(chloromagnesio)methane (ClMgCH2MgCl)

Reaction with Mg in ether

Magnesium (Mg)

Dichlorodimethylsilane ((CH3)2SiCl2)

Methylenebis(chlorodimethyl)silane

Reaction with excess (CH3)2SiCl2
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Caption: Hypothetical synthesis of Methylenebis(chlorodimethyl)silane.

Potential Applications in Materials Science
The primary utility of methylenebis(chlorodimethyl)silane in materials science lies in its role as a

crosslinking agent for silicone polymers, such as polydimethylsiloxane (PDMS). The

bifunctional nature of the molecule allows it to connect two polymer chains, forming a three-

dimensional network that enhances the material's properties.

Crosslinking of Polysiloxanes
Methylenebis(chlorodimethyl)silane can react with hydroxyl-terminated polysiloxanes (e.g.,

α,ω-dihydroxypolydimethylsiloxane) through a condensation reaction. Each chlorosilyl group

reacts with a hydroxyl group, releasing hydrochloric acid and forming a stable Si-O-Si

(siloxane) bond. This process creates a crosslinked network, converting the liquid or semi-solid

silicone prepolymer into a solid elastomer.

The logical workflow for this crosslinking process is as follows:

Hydroxyl-terminated Polysiloxane

Crosslinked Silicone Elastomer

Polycondensation

Methylenebis(chlorodimethyl)silane

Click to download full resolution via product page

Caption: Crosslinking of polysiloxanes with Methylenebis(chlorodimethyl)silane.

Enhancement of Material Properties
The introduction of methylene bridges as crosslinking points can significantly impact the

thermal and mechanical properties of the resulting silicone elastomer.
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Thermal Stability: The strong Si-C and Si-O bonds contribute to the overall thermal stability of

the polymer network. The degree of crosslinking directly influences the material's resistance to

thermal degradation. Thermogravimetric analysis (TGA) is a key technique to quantify this

property, with higher decomposition temperatures indicating enhanced stability. While specific

data for methylenebis(chlorodimethyl)silane is not readily available, studies on similar

crosslinking agents show that increased crosslink density generally improves thermal stability.

Mechanical Properties: The formation of a crosslinked network transforms the polymer from a

viscous liquid to an elastic solid. The mechanical properties, such as tensile strength,

elongation at break, and hardness, are directly related to the crosslink density. A higher

concentration of methylenebis(chlorodimethyl)silane would lead to a more densely crosslinked

network, resulting in a harder and less flexible material. Differential Scanning Calorimetry

(DSC) can be used to determine the glass transition temperature (Tg), which is also influenced

by the degree of crosslinking.[4][5][6]

Property
Expected Effect of Crosslinking with
Methylenebis(chlorodimethyl)silane

Tensile Strength Increase

Elongation at Break Decrease

Hardness Increase

Thermal Stability Increase

Glass Transition Temperature (Tg) Increase

Precursor for Bridged Polysilsesquioxanes
Methylenebis(chlorodimethyl)silane can also serve as a monomer for the synthesis of bridged

polysilsesquioxanes. These are a class of hybrid organic-inorganic materials with a ladder-like

or cage-like structure. The hydrolysis and subsequent condensation of

methylenebis(chlorodimethyl)silane would lead to the formation of a polysilsesquioxane

network where the silicon atoms are interconnected by both siloxane and methylene bridges.

These materials are of interest for applications in catalysis, separations, and as low-dielectric

constant materials.
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Experimental Protocols
Detailed experimental protocols for the use of methylenebis(chlorodimethyl)silane are scarce in

the literature. However, a general procedure for the crosslinking of a hydroxyl-terminated

polysiloxane can be outlined as follows.

Materials:

α,ω-dihydroxypolydimethylsiloxane (PDMS-diol) of a specific molecular weight

Methylenebis(chlorodimethyl)silane

Anhydrous toluene (or other suitable aprotic solvent)

Triethylamine (or other HCl scavenger)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, dissolve a known amount of PDMS-diol in anhydrous

toluene.

Add a stoichiometric amount of triethylamine to the solution.

Slowly add a solution of methylenebis(chlorodimethyl)silane in anhydrous toluene to the

stirred PDMS-diol solution at room temperature. The molar ratio of the crosslinker to the

prepolymer will determine the crosslink density.

After the addition is complete, continue stirring the reaction mixture at room temperature for

several hours or until the desired viscosity is reached.

The resulting crosslinked polymer can be cast into a mold and the solvent evaporated to

obtain a solid elastomeric film.

The triethylamine hydrochloride byproduct can be removed by filtration.

Characterization
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The synthesized methylenebis(chlorodimethyl)silane and the resulting crosslinked polymers

can be characterized using various analytical techniques.

Methylenebis(chlorodimethyl)silane:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 29Si NMR would be used

to confirm the molecular structure. While specific spectra for this compound are not widely

available, related compounds like 1,2-bis(chlorodimethylsilyl)ethane show characteristic

peaks for the methyl and methylene protons and the silicon atoms.[7]

Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for

Si-CH3, C-H, and Si-Cl bonds. The NIST WebBook provides a reference IR spectrum for this

compound.[1]

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Crosslinked Polymers:

Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the material.

Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg)

and other thermal transitions.[6][8][9]

Mechanical Testing: To measure tensile strength, elongation at break, and hardness using a

universal testing machine.

Swell Ratio Measurement: To estimate the crosslink density by measuring the amount of

solvent absorbed by the elastomer.

Signaling Pathways and Reaction Mechanisms
The core chemical transformation involving methylenebis(chlorodimethyl)silane is its hydrolysis

and condensation. The chlorosilyl groups are highly susceptible to hydrolysis, reacting with

water to form silanol intermediates. These silanols are unstable and readily undergo

condensation with other silanols or hydroxyl groups on a polymer chain to form stable siloxane

bonds.
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The reaction pathway for the crosslinking of a hydroxyl-terminated polysiloxane is depicted

below.

Methylenebis(chlorodimethyl)silane + 2 R-Si-OH

Hydrolysis to Di-silanol Intermediate

Reaction with H2O

Crosslinked Polymer (R-Si-O-Si(CH3)2-CH2-Si(CH3)2-O-Si-R) + 2 HCl

Condensation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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